Cas no 1346600-34-7 (Aripiprazole-d8 N1-Oxide)
Aripiprazole-d8 N1-Oxide Chemical and Physical Properties
Names and Identifiers
-
- Aripiprazole-d8 N1-Oxide
-
- Inchi: 1S/C23H27Cl2N3O3/c24-19-4-3-5-21(23(19)25)27-10-13-28(30,14-11-27)12-1-2-15-31-18-8-6-17-7-9-22(29)26-20(17)16-18/h3-6,8,16H,1-2,7,9-15H2,(H,26,29)
- InChI Key: ZNYNDJDSFMRJPS-UHFFFAOYSA-N
- SMILES: O(C1=CC=C2CCC(=O)NC2=C1)CCCCN1(C([H])([H])C([H])([H])N(C2C=CC=C(Cl)C=2Cl)C([H])([H])C1([H])[H])=O
Aripiprazole-d8 N1-Oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A771017-1mg |
Aripiprazole-d8 N1-Oxide |
1346600-34-7 | 1mg |
$ 253.00 | 2023-04-19 | ||
| TRC | A771017-10mg |
Aripiprazole-d8 N1-Oxide |
1346600-34-7 | 10mg |
$ 1918.00 | 2023-04-19 | ||
| ChemScence | CS-0202615-1mg |
Aripiprazole-d8 N1-Oxide |
1346600-34-7 | 1mg |
$0.0 | 2022-04-27 | ||
| ChemScence | CS-0202615-10mg |
Aripiprazole-d8 N1-Oxide |
1346600-34-7 | 10mg |
$0.0 | 2022-04-27 |
Aripiprazole-d8 N1-Oxide Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on Aripiprazole-d8 N1-Oxide
Research Brief on Aripiprazole-d8 N1-Oxide (CAS: 1346600-34-7): Recent Advances and Applications
Aripiprazole-d8 N1-Oxide (CAS: 1346600-34-7) is a deuterated analog of aripiprazole N-oxide, a key metabolite of the antipsychotic drug aripiprazole. This compound has gained significant attention in recent years due to its utility as an internal standard in quantitative bioanalytical assays, particularly in pharmacokinetic and metabolic studies. The deuterium labeling (d8) enhances its stability and specificity, making it invaluable for mass spectrometry-based analyses.
Recent studies have focused on optimizing the synthesis and purification of Aripiprazole-d8 N1-Oxide to ensure high isotopic purity and yield. Advanced techniques such as high-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (LC-MS/MS) have been employed to characterize this compound. These methodologies are critical for ensuring the accuracy and reproducibility of its use in bioanalytical applications.
In the context of drug metabolism, Aripiprazole-d8 N1-Oxide has been instrumental in elucidating the metabolic pathways of aripiprazole. Research has demonstrated that this metabolite is formed via cytochrome P450-mediated oxidation, particularly by CYP3A4 and CYP2D6 enzymes. Understanding these pathways is essential for predicting drug-drug interactions and optimizing therapeutic regimens for patients with psychiatric disorders.
Furthermore, the application of Aripiprazole-d8 N1-Oxide extends to forensic toxicology, where it serves as a reference standard for detecting and quantifying aripiprazole and its metabolites in biological samples. Its high specificity and low background interference make it a preferred choice in legal and clinical settings. Recent advancements in sample preparation techniques, such as solid-phase extraction (SPE) and microextraction methods, have further enhanced its utility in this field.
Looking ahead, ongoing research aims to explore the potential of Aripiprazole-d8 N1-Oxide in personalized medicine. By leveraging its role in metabolic profiling, scientists hope to develop tailored dosing strategies for aripiprazole based on individual patient characteristics, such as genetic polymorphisms in drug-metabolizing enzymes. This approach could significantly improve treatment outcomes and minimize adverse effects in patients with schizophrenia and bipolar disorder.
In conclusion, Aripiprazole-d8 N1-Oxide (CAS: 1346600-34-7) represents a critical tool in both basic and applied research within the field of psychopharmacology. Its continued development and application underscore the importance of deuterated standards in advancing our understanding of drug metabolism and improving clinical practice.
1346600-34-7 (Aripiprazole-d8 N1-Oxide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)